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The following table summarizes the core methodologies for increasing friedelin yield, each suitable for

different experimental goals.

Key Outcome /

Method Key Actions | Compounds Host | System Yield Reference
ie
Metabolic Overexpression of tHMG1, Saccharomyces 63.91+2.45
Engineering ERG20, ERGY9, ERG1, POS5, cerevisiae (Yeast) mglIL (in shake
UPC2.1; Knockout of BTS1, flask) [1] [2]

ROX1, YPL062W, YJL064W,

Expression of TwOSC1T202E;
Medium optimization

Enhanced key enzyme activity, = Saccharomyces 1,500 mgl/L (in
alleviated promoter inhibition, cerevisiae (Yeast) 250 mL shake
reduced competing pathway flask) [3]

flux; Lipid droplet engineering;

Medium optimization

Deletion of UBC7 gene Saccharomyces 5-fold increase
cerevisiae (Yeast) in friedelin titer

[4]
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Key Outcome /

Method Key Actions | Compounds Host /| System Yield Reference
ie
Elicitation in Treatment with Methyl Cannabis sativa 3.73-fold
Plant Tissue Jasmonate (100 pM) Hairy Root increase in
Culture Cultures friedelin vs.
control [5]

Treatment with Salicylic Acid Cannabis sativa 2.88-fold

Hairy Root increase in
Cultures friedelin vs.
control [5]
Extraction Supercritical Fluid Quercus cerris Friedelin
Optimization Extraction (SFE) with CO:2 Cork concentration in
and 2.5 wt% Ethanol (at 60°C, extract: ~45
11 g/min flow rate) wt% [6]

Troubleshooting Common Experimental Challenges

Here are solutions to specific issues researchers might encounter.

FAQ 1: My engineered yeast strain shows a sharp drop in friedelin yield after being taken from

storage. What could be wrong?

¢ Problem: Loss of production capability after strain preservation.
e Solution: This is a classic sign of plasmid instability. Genes expressed on plasmids can be lost
during cell division, especially under non-selective conditions or long-term storage.
e Actionable Protocol: Implement genomic integration of key pathway genes to create a more
stable strain.
o Use a method like the Modularized Two-Step (M2S) technique to integrate genes (e.g.,
tHMG1, ERG20, ERGY) into the yeast chromosome [1].
o Perform selection and verify integration via colony PCR and sequencing.
o Compare the production stability of the new integrated strain with the previous plasmid-based
strain over multiple generations in a non-selective medium.

FAQ 2: I am using hairy root cultures, but the yield of friedelin is still too low for our needs. How can I

boost it quickly?

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.researchsquare.com/article/rs-3556730/v1
https://www.researchsquare.com/article/rs-3556730/v1
https://www.sciencedirect.com/science/article/abs/pii/S1383586619342674
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8859104/
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Problem: Low productivity in plant tissue cultures.
e Solution: Employ an elicitation strategy. Elicitors like methyl jasmonate and salicylic acid can
trigger a plant's defense response, leading to a rapid surge in secondary metabolite production.
¢ Actionable Protocol: Optimize elicitor treatment for Cannabis sativa hairy roots [5].
o Culture hairy roots in a suitable liquid medium (e.g., MS or B5) for 28 days to reach the
stationary phase.
o Prepare stock solutions of Methyl Jasmonate (MJ) and Salicylic Acid (SA) and filter-sterilize.
o Add MJ to a final concentration of 100 uM and harvest roots after 24 hours.
o Alternatively, add SA and harvest roots after 96 hours.
o Extract and analyze the friedelin content. The above protocol achieved a 2.88 to 3.73-fold
increase.

FAQ 3: I am extracting friedelin from plant cork, but the process uses large amounts of hazardous

solvents. Is there a greener and more efficient alternative?

e Problem: Use of noxious organic solvents (e.g., chloroform, dichloromethane) in traditional
extraction.
e Solution: Optimize Supercritical Fluid Extraction (SFE) with CO2.
¢ Actionable Protocol: Follow a design of experiments (DoE) approach for Quercus cerris cork [6].
o Milling: Grind the cork to an intermediate particle size (e.g., 60-80 mesh).
o Parameters: Set the SFE system to a temperature of 60°C and a pressure of 300 bar.
o Cosolvent: Use 2.5 wt% ethanol as a cosolvent to improve yield and selectivity.
o Flow Rate: Use a COz2 flow rate of 11 g/min.
o This method is greener, allows for easy solvent removal, and can achieve a friedelin
concentration of up to 45% in the extract.

Experimental Workflow Diagrams

The diagrams below outline the core experimental processes for microbial and plant-based production

platforms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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